Cas no 644-33-7 (Benzamide, N,N'-1,2-ethanediylbis-)

Benzamide, N,N'-1,2-ethanediylbis-, is a bis-amide compound characterized by its ethane-1,2-diyl linker connecting two benzamide moieties. This structure imparts stability and functional versatility, making it useful in organic synthesis and polymer chemistry. The compound exhibits strong hydrogen-bonding capabilities due to its amide groups, enhancing its potential as a building block for supramolecular assemblies or coordination complexes. Its rigid aromatic backbone contributes to thermal stability, while the ethylene spacer allows for conformational flexibility. This balance of properties makes it suitable for applications in material science, such as cross-linking agents or intermediates for high-performance polymers. The compound is typically synthesized under controlled conditions to ensure purity and consistency.
Benzamide, N,N'-1,2-ethanediylbis- structure
644-33-7 structure
Product Name:Benzamide, N,N'-1,2-ethanediylbis-
CAS No:644-33-7
MF:C16H16N2O2
MW:268.310443878174
MDL:MFCD00267629
CID:511243
PubChem ID:69518
Update Time:2025-06-07

Benzamide, N,N'-1,2-ethanediylbis- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N,N'-1,2-ethanediylbis-
    • N-(2-benzamidoethyl)benzamide
    • N,N'-EthylenebisbenzaMide
    • N,N-ETHYLENEBISBENZAMIDE
    • NULL
    • 1,N,N'-dibenzoyl
    • Benzamide,N'-ethylenebis
    • N,N'-1,2-ethanediylbisbenzamide
    • N,N'-bisbenzoyl ethane-1,2-diamine
    • N,N'-dibenzoyl-1,2-ethylene diamine
    • N,N'-Dibenzoylethylenediamine
    • n,n'-ethane-1,2-diyldibenzamide
    • N,N'-Ethylenebis(benzamide)
    • N,N'-ethylenedibenzamide
    • N1,N2-dibenzylethane-1,2-diamine
    • N,N'-(Ethane-1,2-diyl)dibenzamide
    • Benzamide, N,N'-1,2-ethanediylbis-
    • YMU5QQF59S
    • N-[2-(benzoylamino)ethyl]benzamide
    • Benzamide, N,N'-ethylenebis-
    • NSC6238
    • Ethylenediamine, N,N'-dibenzoyl-
    • 1,2-Ethanediamine, N,N'-dibenzoyl-
    • 1, N,N'-dibenzoyl-
    • Benzamide,N'-ethylenebis-
    • DTXSID4060943
    • NSC-6238
    • SCHEMBL3192014
    • UNII-YMU5QQF59S
    • NSC 6238
    • MFCD00267629
    • 644-33-7
    • Benzamide,N'-1,2-ethanediylbis-
    • EINECS 211-414-8
    • CS-0317423
    • MLS000728074
    • STK792991
    • SMR000306767
    • CHEMBL1447919
    • SR-01000390178-1
    • N,N'-DIBENZOYL-1,2-ETHYLENEDIAMINE
    • Ethylenediamine,N'-dibenzoyl-
    • NS00035698
    • SR-01000390178
    • AKOS001586395
    • 1,2-Bis(benzoylamino)ethane
    • AS-58385
    • N,N'-(Ethane-1,2-diyl)dibenzenecarboamide
    • SY279463
    • NWGGAHDZCNJXJA-UHFFFAOYSA-N
    • A12721
    • HMS2747I13
    • N',N''-Ethylene bis benzamide
    • N,N inverted exclamation mark -(Ethane-1,2-diyl)dibenzamide
    • N-[2-(phenylformamido)ethyl]benzamide
    • EU-0017862
    • NCGC00245955-01
    • MDL： MFCD00267629
    • Inchi： 1S/C16H16N2O2/c19-15(13-7-3-1-4-8-13)17-11-12-18-16(20)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,17,19)(H,18,20)
    • InChI Key： NWGGAHDZCNJXJA-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1)NCCNC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 268.12100
  • Monoisotopic Mass: 268.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.161
  • Melting Point: 240-244 °C
  • Boiling Point: 581.3°Cat760mmHg
  • Flash Point: 233.3°C
  • Refractive Index: 1.587
  • PSA: 58.20000
  • LogP: 2.62820
  • Solubility: Insoluble in water

Benzamide, N,N'-1,2-ethanediylbis- Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

Benzamide, N,N'-1,2-ethanediylbis- Pricemore >>

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